5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H16ClN5O2/c1-25-14-9-12(7-8-13(14)18)23-16(19)15(21-22-23)17(24)20-10-11-5-3-2-4-6-11/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: WSZVILRRJIABEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)NCC3=CC=CC=C3)N)Cl
• Molecular Formula: C17H16ClN5O2
• Molecular Weight: 357.8 g/mol

Description

5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins that are involved in cancer cell growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide can have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and interaction with enzymes and proteins. However, further studies are needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential as a building block for the synthesis of new materials. Another advantage is its potential as an anticancer agent. However, a limitation of using this compound in lab experiments is the need for further studies to fully understand its mechanism of action and effects.

Future Directions

There are several future directions for research on 5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide. One direction is the investigation of its potential as a building block for the synthesis of new materials. Another direction is the exploration of its interaction with enzymes and proteins. Additionally, further studies on its potential as an anticancer agent are needed. Finally, research on the mechanism of action and effects of this compound is also necessary for a better understanding of its potential applications.

Synthesis Methods

The synthesis of 5-amino-N-benzyl-1-(4-chloro-3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide involves the reaction of 4-chloro-3-methoxybenzyl azide with benzyl isocyanate in the presence of copper (I) iodide as a catalyst. The resulting product is then treated with 5-amino-1H-1,2,3-triazole-4-carboxamide to obtain the desired compound.

Scientific Research Applications

This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, it has been studied for its interaction with enzymes and proteins. In materials science, it has been explored for its potential as a building block for the synthesis of new materials.